Cas no 941914-72-3 (N'-4-(dimethylamino)phenyl-N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)ethanediamide)

• Product Name: N'-4-(dimethylamino)phenyl-N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)ethanediamide
• CAS No: 941914-72-3
• MF: C₁₈H₂₅N₃O₄
• MW: 347.408804655075
• CID: 5499312
• Update Time: 2025-10-30

N'-4-(dimethylamino)phenyl-N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[4-(dimethylamino)phenyl]-N-(1,4-dioxaspiro[4.4]nonan-3-ylmethyl)oxamide
• N'-4-(dimethylamino)phenyl-N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)ethanediamide

• Inchi： 1S/C18H25N3O4/c1-21(2)14-7-5-13(6-8-14)20-17(23)16(22)19-11-15-12-24-18(25-15)9-3-4-10-18/h5-8,15H,3-4,9-12H2,1-2H3,(H,19,22)(H,20,23)
• InChI Key： WRONJNGSCRVUBD-UHFFFAOYSA-N
• SMILES： C(NCC1OC2(CCCC2)OC1)(=O)C(NC1=CC=C(N(C)C)C=C1)=O

Additional information on N'-4-(dimethylamino)phenyl-N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)ethanediamide

N'-4-(dimethylamino)phenyl-N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)ethanediamide (CAS No. 941914-72-3): A Comprehensive Overview

The compound N'-4-(dimethylamino)phenyl-N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)ethanediamide (CAS No. 941914-72-3) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This article delves into the chemical properties, synthesis, and emerging uses of this compound, while also addressing common queries and trends in scientific research and industrial applications.

Chemically, N'-4-(dimethylamino)phenyl-N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)ethanediamide belongs to the class of diamide derivatives, characterized by the presence of an amide linkage and a spirocyclic structure. The 1,4-dioxaspiro[4.4]nonane moiety in its backbone contributes to its stability and solubility, making it a candidate for further functionalization. Researchers have explored its role in pharmaceutical intermediates, material science, and catalysis, aligning with the growing demand for novel compounds in these domains.

One of the most searched questions regarding this compound is its synthetic pathway. The synthesis of N'-4-(dimethylamino)phenyl-N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)ethanediamide typically involves a multi-step process, starting with the condensation of 4-(dimethylamino)benzoic acid derivatives with 1,4-dioxaspiro[4.4]nonane-2-carbaldehyde, followed by amidation. Recent advancements in green chemistry have also prompted investigations into eco-friendly synthesis methods, such as using biocatalysts or microwave-assisted reactions, which reduce waste and energy consumption.

In the context of drug discovery, this compound's structural versatility has piqued interest. Its dimethylamino group and spirocyclic core are often associated with bioactivity, particularly in targeting enzyme inhibition or receptor modulation. While not yet a marketed drug, its derivatives are being studied for potential applications in neurological disorders and inflammatory diseases, topics frequently searched in medical databases.

Another trending topic is the compound's utility in advanced materials. The 1,4-dioxaspiro[4.4]nonane unit imparts rigidity and thermal stability, making it suitable for designing high-performance polymers or liquid crystals. Researchers are also exploring its incorporation into supramolecular architectures, a hot topic in nanotechnology forums.

From an analytical chemistry perspective, CAS No. 941914-72-3 poses challenges and opportunities. Its characterization often involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, which are frequently searched by students and professionals alike. The compound's chromatographic behavior is also of interest for method development in HPLC and GC-MS analyses.

Environmental and regulatory aspects are increasingly relevant to users. While N'-4-(dimethylamino)phenyl-N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)ethanediamide is not classified as hazardous, its biodegradability and ecotoxicity profiles are under scrutiny, reflecting broader concerns about sustainable chemistry. These keywords are highly searched in environmental science circles.

In conclusion, N'-4-(dimethylamino)phenyl-N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)ethanediamide (CAS No. 941914-72-3) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and alignment with trending research areas ensure its continued relevance in scientific discourse. As investigations progress, this compound may unlock new possibilities in drug design, material innovation, and beyond.